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Compound of Interest

Compound Name: Nitenpyram

Cat. No.: B044516

An In-depth Technical Guide to Nitenpyram for Researchers and Scientists

Core Chemical Identifiers

Identifier Value

Molecular Formula C11H1sCIN2O2[1][2][3][4]
E)-N'-[(6-chloro-3-pyridinyl)methyl]-N'-ethyl-N-

UPAC Name fm)ethyi(Z-nitroethenpey-l,1-Zi;miney] '

CAS Number 150824-47-8

Molecular Weight 270.72 g/mol

Class Neonicotinoid Insecticide

Mechanism of Action

Nitenpyram is a synthetic neonicotinoid that functions as an insect neurotoxin. Its primary
mode of action is as an agonist at the postsynaptic nicotinic acetylcholine receptors (nAChRS)
within the central nervous system of insects. By binding to the acetylcholine recognition site, it
triggers a persistent influx of cations, such as sodium, leading to the depolarization of the
neuronal membrane.

Unlike the endogenous neurotransmitter acetylcholine, which is rapidly hydrolyzed by
acetylcholinesterase, nitenpyram's binding is irreversible, causing sustained activation of the
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NAChRs. This overstimulation and subsequent desensitization of the receptors ultimately block
neural transmission, resulting in paralysis and death of the insect. Nitenpyram exhibits a high
degree of selectivity for insect nAChRs, with a reported 3500-fold greater selectivity for insect
alpha-4beta-2 nicotinic receptors compared to vertebrate receptors, which contributes to its

favorable safety profile in mammals.
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Starting Materials
(e.g., 2-chloro-5-chloromethylpyridine, ethylamine)

Step 1: Synthesis of Step 2: Synthesis of
N-ethyl-2-chloro-5-pyridylmethylamine Nitroethylene Precursor

Step 3: Condensation and Methylamination

Step 4: Purification
(Extraction, Crystallization)

Final Product: Nitenpyram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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